Cas no 2228795-20-6 (2-(1-bromo-2-methylpropan-2-yl)-4-methoxypyridine)

• Product Name: 2-(1-bromo-2-methylpropan-2-yl)-4-methoxypyridine
• CAS No: 2228795-20-6
• MF: C₁₀H₁₄BrNO
• MW: 244.128262042999
• CID: 6070724
• PubChem ID: 165651999
• Update Time: 2025-10-31

2-(1-bromo-2-methylpropan-2-yl)-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(1-bromo-2-methylpropan-2-yl)-4-methoxypyridine
• EN300-1917943
• 2228795-20-6

• Inchi： 1S/C10H14BrNO/c1-10(2,7-11)9-6-8(13-3)4-5-12-9/h4-6H,7H2,1-3H3
• InChI Key： STLVFCBTDJCPDF-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C1C=C(C=CN=1)OC

Computed Properties

• Exact Mass: 243.02588g/mol
• Monoisotopic Mass: 243.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 22.1Ų

Additional information on 2-(1-bromo-2-methylpropan-2-yl)-4-methoxypyridine

Comprehensive Overview of 2-(1-bromo-2-methylpropan-2-yl)-4-methoxypyridine (CAS No. 2228795-20-6)

2-(1-bromo-2-methylpropan-2-yl)-4-methoxypyridine, with the CAS number 2228795-20-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of halogenated pyridine derivatives, which are widely recognized for their versatility in synthetic chemistry. The presence of both bromo and methoxy functional groups in its structure makes it a valuable intermediate for the development of novel bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and crop protection, as these sectors demand innovative chemical entities to address emerging challenges.

The molecular structure of 2-(1-bromo-2-methylpropan-2-yl)-4-methoxypyridine features a pyridine ring substituted with a methoxy group at the 4-position and a 1-bromo-2-methylpropan-2-yl moiety at the 2-position. This unique arrangement contributes to its reactivity and stability, making it a suitable candidate for further chemical modifications. In recent years, the compound has been explored for its role in cross-coupling reactions, a hot topic in synthetic organic chemistry. These reactions are pivotal for constructing complex molecular architectures, which are essential in the development of new pharmaceuticals and agrochemicals.

One of the most frequently searched questions related to this compound is: "What are the synthetic applications of 2-(1-bromo-2-methylpropan-2-yl)-4-methoxypyridine?" The answer lies in its utility as a building block for more complex molecules. For instance, it can serve as a precursor in the synthesis of heterocyclic compounds, which are prevalent in many FDA-approved drugs. Additionally, its bromine atom provides a handle for further functionalization via palladium-catalyzed reactions, a technique that has revolutionized modern organic synthesis.

Another area of interest is the compound's potential role in green chemistry. With increasing global emphasis on sustainable practices, researchers are investigating ways to utilize 2-(1-bromo-2-methylpropan-2-yl)-4-methoxypyridine in environmentally friendly synthetic routes. For example, its incorporation into catalytic processes can reduce waste and improve atom economy, aligning with the principles of green synthesis. This aligns with the growing demand for eco-friendly chemical solutions, a topic that resonates strongly with both academia and industry.

From a commercial perspective, the demand for high-purity 2-(1-bromo-2-methylpropan-2-yl)-4-methoxypyridine is on the rise, driven by its applications in life sciences and material science. Suppliers and manufacturers are focusing on optimizing production processes to meet the stringent quality standards required for research and development. The compound's CAS number 2228795-20-6 is often used as a unique identifier in procurement databases, ensuring accurate and efficient sourcing for laboratories worldwide.

In conclusion, 2-(1-bromo-2-methylpropan-2-yl)-4-methoxypyridine (CAS No. 2228795-20-6) represents a promising chemical entity with broad applicability in modern chemistry. Its unique structural features and reactivity profile make it a valuable tool for researchers exploring new frontiers in drug development, agrochemical innovation, and sustainable synthesis. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and beyond.